128-44-9

Saccharin sodium

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• CAS RN:
• 128-44-9

• Formula:
• C7H5NNaO3S+

• InChI:
• InChI=1S/C7H5NO3S.Na/c9-7-5-3-1-2-4-6(5)12(10,11)8-7;/h1-4H,(H,8,9);/q;+1/p-1

• InChIKey:
• WINXNKPZLFISPD-UHFFFAOYSA-M

• Saccharin Sodium is used as a sweetening and flavoring agent in food products and beverages. It is also used for masking unpleasant taste in pharmaceutical formulations such as tablets and powders. Its sweetening power is approximately 300 times more than sucrose.
  Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards.
  Saccharin, also known as benzosulfimide or sweeta, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). Saccharin exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Saccharin has bee...

Dimethoxylapigenin

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• CAS RN:
• 5128-44-9

• Formula:
• C17H14O5

• InChI:
• InChI=1S/C17H14O5/c1-20-11-5-3-10(4-6-11)15-9-14(19)17-13(18)7-12(21-2)8-16(17)22-15/h3-9,18H,1-2H3

• InChIKey:
• LZERJKGWTQYMBB-UHFFFAOYSA-N

• Apigenin 7,4'-dimethyl ether is a dimethoxyflavone that is the 7,4'-dimethyl ether derivative of apigenin. It has a role as a plant metabolite. It is a dimethoxyflavone and a monohydroxyflavone. It derives from an apigenin.
  Apigenin 7, 4'-dimethyl ether, also known as 4', 7-dimethylapigenin or 4, 7-dimethoxy-5-hydroxyflavone, belongs to the class of organic compounds known as 7-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C7 atom of the flavonoid backbone. Thus, apigenin 7, 4'-dimethyl ether is considered to be a flavonoid lipid molecule. Apigenin 7, 4'-dimethyl ether is considered to be a practically insoluble (in water) and relatively neutral molecule. Apigenin 7, 4'-dimethyl ether can be converted into apigenin. Outside of the human body, apigenin 7, 4'-dimethyl ether can be found in common sage and sweet basil. This makes apigenin 7...

Clorazepate

• CAS RN:
• 149128-44-9

• Formula:
• C16H11ClN2O3

• InChI:
• InChI=1S/C16H11ClN2O3/c17-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)19-14(16(21)22)15(20)18-12/h1-8,14H,(H,18,20)(H,21,22)

• InChIKey:
• XDDJGVMJFWAHJX-UHFFFAOYSA-N

• Clorazepate is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III.
  Clorazepate is a benzodiazepine used as an anticonvulsant as adjunctive therapy in management of epilepsy and as an anxiolytic for therapy of anxiety and alcohol withdrawal. Therapy with clorazepate is not associated with serum aminotransferase elevations, and cases of clinically apparent liver injury from clorazepate have been reported but are very rare.
  Clorazepate, also known as clorazepic acid or tranxilium, belongs to the class of organic compounds known as 1, 4-benzodiazepines. These are organic compounds containing a benzene ring fused to a 1, 4-azepine. Clorazepate is a drug which is used for the management of anxiety disorders or for the short-term relief of the symptoms of anxiety. also used as adjuncti...